molecular formula C7H11ClSi B8517942 Chloro(cyclopenta-1,3-dien-1-yl)dimethylsilane CAS No. 13688-59-0

Chloro(cyclopenta-1,3-dien-1-yl)dimethylsilane

Cat. No. B8517942
CAS RN: 13688-59-0
M. Wt: 158.70 g/mol
InChI Key: CQKAMKYHMLNGQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Chloro(cyclopenta-1,3-dien-1-yl)dimethylsilane is a useful research compound. Its molecular formula is C7H11ClSi and its molecular weight is 158.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality Chloro(cyclopenta-1,3-dien-1-yl)dimethylsilane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Chloro(cyclopenta-1,3-dien-1-yl)dimethylsilane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

13688-59-0

Molecular Formula

C7H11ClSi

Molecular Weight

158.70 g/mol

IUPAC Name

chloro-cyclopenta-1,3-dien-1-yl-dimethylsilane

InChI

InChI=1S/C7H11ClSi/c1-9(2,8)7-5-3-4-6-7/h3-5H,6H2,1-2H3

InChI Key

CQKAMKYHMLNGQC-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C1=CC=CC1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of Me2SiCl2 (225 mL, 1.86 mol) in 450 mL of diethyl ether was cooled to 0° C., after which a sodium cyclopentadiene (compound 1) solution (1.68 M, 950 mL, 1.60 mol) was added dropwise. A white precipitate formed immediately. The reaction was allowed to warm up to room temperature and was stirred for an additional 4 hours. The resulting reaction mixture was centrifuged to separate precipitate from supernatant. The volatiles of the isolated supernatant were removed in vacuo. Fractional distillation yielded 122.76 g (48%) of the desired product as a colorless liquid (48-52° C./15 mmHg).
Quantity
225 mL
Type
reactant
Reaction Step One
Quantity
450 mL
Type
solvent
Reaction Step One
Name
sodium cyclopentadiene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
compound 1
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
solution
Quantity
950 mL
Type
reactant
Reaction Step Two
Yield
48%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.